N'-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide

• Molecular Formula: C17H24N4O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-[(E)-[2-(azepan-1-yl)-5-nitrophenyl]methylideneamino]-4-hydroxybutanamide
• InChI: InChI=1S/C17H24N4O4/c22-11-5-6-17(23)19-18-13-14-12-15(21(24)25)7-8-16(14)20-9-3-1-2-4-10-20/h7-8,12-13,22H,1-6,9-11H2,(H,19,23)/b18-13+
• InChI Key: AKEIJDWXKCIWKO-QGOAFFKASA-N
• Isomeric SMILES: C1CCCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])/C=N/NC(=O)CCCO
• Canonical SMILES: C1CCCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=NNC(=O)CCCO

Description

N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide is a complex organic compound characterized by its unique structure, which includes an azepane ring, a nitrophenyl group, and a hydrazide moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide typically involves a multi-step process:

Formation of the Azepane Ring: The azepane ring can be synthesized through the cyclization of appropriate precursors under basic conditions.

Nitration of Phenyl Ring: The phenyl ring is nitrated using a mixture of concentrated nitric and sulfuric acids to introduce the nitro group at the desired position.

Condensation Reaction: The key step involves the condensation of the azepane derivative with 4-hydroxybutanehydrazide in the presence of an acid catalyst to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for the nitration step and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl and hydrazide groups, leading to the formation of corresponding oxo derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or chemical reductants such as tin(II) chloride.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Hydrogen gas with palladium on carbon or tin(II) chloride in hydrochloric acid.

Substitution: Halogenating agents like N-bromosuccinimide for bromination or electrophilic aromatic substitution reagents.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Conversion of nitro groups to amino groups.

Substitution: Introduction of halogens or other electrophiles onto the aromatic ring.

Scientific Research Applications

N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential antimicrobial and anticancer properties due to its ability to interact with biological macromolecules.

Medicine: Explored as a potential therapeutic agent, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide involves its interaction with molecular targets such as enzymes or receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to inhibition or activation of their biological functions. The nitro group and hydrazide moiety are particularly important for these interactions, as they can participate in redox reactions and form covalent bonds with target molecules.

Comparison with Similar Compounds

N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide can be compared with other similar compounds such as:

N’-[(E)-[2-(Piperidin-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide: Similar structure but with a piperidine ring instead of an azepane ring.

N’-[(E)-[2-(Morpholin-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide: Contains a morpholine ring, which may alter its chemical reactivity and biological activity.

N’-[(E)-[2-(Pyrrolidin-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide: Features a pyrrolidine ring, providing different steric and electronic properties.

The uniqueness of N’-[(E)-[2-(Azepan-1-YL)-5-nitrophenyl]methylidene]-4-hydroxybutanehydrazide lies in its azepane ring, which offers distinct steric and electronic characteristics compared to other similar compounds, potentially leading to unique biological activities and chemical reactivities.